Cas no 1557476-17-1 (N5-Methylpyrimidine-2,5-diamine)

• Product Name: N5-Methylpyrimidine-2,5-diamine
• CAS No: 1557476-17-1
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 4817688
• Update Time: 2025-07-21

N5-Methylpyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N5-Methylpyrimidine-2,5-diamine

• Inchi： 1S/C5H8N4/c1-7-4-2-8-5(6)9-3-4/h2-3,7H,1H3,(H2,6,8,9)
• InChI Key： SNBNBIXALBFMTE-UHFFFAOYSA-N
• SMILES： N(C)C1=CN=C(N)N=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N5-Methylpyrimidine-2,5-diamine

Introduction to N5-Methylpyrimidine-2,5-diamine (CAS No. 1557476-17-1)

N5-Methylpyrimidine-2,5-diamine, with the chemical identifier CAS No. 1557476-17-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural versatility and potential applications in drug discovery and development. The compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activities and roles in nucleic acid structures.

The molecular structure of N5-Methylpyrimidine-2,5-diamine consists of a pyrimidine ring substituted with a methyl group at the 5-position and two amino groups at the 2- and 5-positions. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both amino groups allows for further functionalization, enabling the construction of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in pyrimidine derivatives as pharmacological agents due to their ability to interact with biological targets such as enzymes and receptors. The diamino-substituted pyrimidine scaffold found in N5-Methylpyrimidine-2,5-diamine has shown promise in various therapeutic areas, including antiviral, anticancer, and antimicrobial applications. Its potential is further enhanced by its ability to serve as a precursor for more sophisticated drug candidates.

One of the most compelling aspects of N5-Methylpyrimidine-2,5-diamine is its role in the synthesis of nucleoside analogs. Nucleoside analogs are compounds that mimic the structure of natural nucleosides but have modified sugar or base components. These analogs are widely used in antiviral therapies, particularly against viruses such as HIV and hepatitis B. The pyrimidine core of N5-Methylpyrimidine-2,5-diamine can be modified to create nucleoside analogs with enhanced stability and efficacy.

Recent studies have highlighted the compound's utility in developing inhibitors targeting specific enzymes involved in cancer progression. For instance, modifications of the N5-Methylpyrimidine-2,5-diamine scaffold have been explored as inhibitors of kinases and other enzymes that play critical roles in cell signaling pathways associated with tumor growth. The flexibility provided by the amino groups allows for precise tuning of binding interactions, making this compound a valuable tool in rational drug design.

The pharmaceutical industry has also shown interest in N5-Methylpyrimidine-2,5-diamine for its potential applications in treating inflammatory diseases. Pyrimidine derivatives have been reported to modulate inflammatory pathways by interacting with cytokine receptors and signaling molecules. The structural features of N5-Methylpyrimidine-2,5-diamine make it a suitable candidate for designing novel anti-inflammatory agents that could offer alternatives to existing treatments.

From a synthetic chemistry perspective, N5-Methylpyrimidine-2,5-diamine serves as a versatile building block for constructing more complex heterocyclic systems. Its reactivity allows for diverse functionalizations, including condensation reactions with carboxylic acids to form amides or esters, and cyclization reactions to create larger ring structures. These synthetic possibilities make it an indispensable intermediate in the development of new chemical entities (NCEs) for drug discovery.

The biopharmaceutical properties of N5-Methylpyrimidine-2,5-diamine have been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed its potential binding affinity to various biological targets, providing insights into its mechanism of action. Additionally, pharmacokinetic studies have assessed its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for evaluating its suitability as a drug candidate.

In conclusion,N5-Methylpyrimidine-2,5-diamine (CAS No. 1557476-17-1) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features and biological potential make it an attractive scaffold for designing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound,N5-Methylpyrimidine-2,5-diamine is poised to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.